2-[[1-(4,4,4-Trifluorobutanoyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile

• IUPAC Name: 2-[[1-(4,4,4-trifluorobutanoyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile
• InChI: InChI=1S/C16H18F3N3O2/c17-16(18,19)5-3-15(23)22-7-1-2-13(10-22)11-24-14-8-12(9-20)4-6-21-14/h4,6,8,13H,1-3,5,7,10-11H2
• InChI Key: YQSOHHFQACXFIB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CCC(F)(F)F)COC2=NC=CC(=C2)C#N
• Molecular Formula: C16H18F3N3O2
• Molecular Weight: 341.33 g/mol

Description

2-[[1-(4,4,4-Trifluorobutanoyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile, also known as TFP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine.

Scientific Research Applications

2-[[1-(4,4,4-Trifluorobutanoyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile has been studied extensively for its potential applications in medicine. One of the most promising areas of research is in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. 2-[[1-(4,4,4-Trifluorobutanoyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile has been shown to have neuroprotective properties, which means that it can protect brain cells from damage and death. Additionally, 2-[[1-(4,4,4-Trifluorobutanoyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile has been found to improve cognitive function and memory in animal studies.

Mechanism of Action

The exact mechanism of action of 2-[[1-(4,4,4-Trifluorobutanoyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile is not fully understood, but it is believed to work by modulating the activity of certain enzymes and receptors in the brain. 2-[[1-(4,4,4-Trifluorobutanoyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. By inhibiting this enzyme, 2-[[1-(4,4,4-Trifluorobutanoyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile can increase the levels of acetylcholine in the brain, which is important for cognitive function and memory.
Biochemical and Physiological Effects:
In addition to its neuroprotective and cognitive-enhancing effects, 2-[[1-(4,4,4-Trifluorobutanoyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile has also been shown to have anti-inflammatory properties. Inflammation is a common factor in many diseases, and reducing inflammation can help to prevent or treat these conditions. 2-[[1-(4,4,4-Trifluorobutanoyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile has also been found to have antioxidant properties, which means that it can protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[[1-(4,4,4-Trifluorobutanoyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile in lab experiments is its high level of purity, which makes it easier to control for variables and ensure accurate results. Additionally, 2-[[1-(4,4,4-Trifluorobutanoyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile is relatively stable and can be stored for long periods of time without degrading. However, one limitation of using 2-[[1-(4,4,4-Trifluorobutanoyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile is that it can be expensive to synthesize, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on 2-[[1-(4,4,4-Trifluorobutanoyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile. One area of interest is in the development of new drugs based on 2-[[1-(4,4,4-Trifluorobutanoyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile that can be used to treat neurological disorders. Another potential direction is in the study of 2-[[1-(4,4,4-Trifluorobutanoyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile's effects on other systems in the body, such as the immune system or the cardiovascular system. Additionally, researchers may explore the use of 2-[[1-(4,4,4-Trifluorobutanoyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile in combination with other drugs or therapies to enhance its effects. Overall, 2-[[1-(4,4,4-Trifluorobutanoyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile has great potential for future research and development in the field of medicine.

Synthesis Methods

2-[[1-(4,4,4-Trifluorobutanoyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile can be synthesized in several ways, but the most common method involves the reaction of 3-(4,4,4-trifluorobutanoyl)piperidine with 4-cyanopyridine in the presence of a base. The resulting product is then purified using column chromatography to obtain 2-[[1-(4,4,4-Trifluorobutanoyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile in its pure form.